Cas no 1798006-01-5 (Diosmetin 3’,5-Diacetate)

• Product Name: Diosmetin 3’,5-Diacetate
• CAS No: 1798006-01-5
• MF: C₂₀H₁₆O₈
• MW: 384.336246490479
• CID: 5718893
• Update Time: 2025-06-12

Diosmetin 3’,5-Diacetate Chemical and Physical Properties

Names and Identifiers

• Diosmetin 3’,5-Diacetate

• Inchi： 1S/C20H16O8/c1-10(21)26-17-6-12(4-5-15(17)25-3)16-9-14(24)20-18(27-11(2)22)7-13(23)8-19(20)28-16/h4-9,23H,1-3H3
• InChI Key： QLGCGQGOHMNXIZ-UHFFFAOYSA-N
• SMILES： C(OC1=CC(O)=CC2OC(C3=CC=C(OC)C(OC(C)=O)=C3)=CC(=O)C1=2)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids

Additional information on Diosmetin 3’,5-Diacetate

Diosmetin 3’,5-Diacetate (CAS No. 1798006-01-5): A Comprehensive Overview of Its Applications and Recent Research Findings

Diosmetin 3’,5-Diacetate, a naturally occurring flavonoid glycoside, is a compound of significant interest in the field of pharmaceutical chemistry and biomedical research. With the CAS number 1798006-01-5, this molecule has garnered attention for its potential therapeutic applications and structural properties. Diosmetin 3’,5-Diacetate is derived from various plants, particularly those in the genus Apium and Cichorium, and has been studied for its bioactive properties. The acetylation of the Diosmetin molecule enhances its solubility and stability, making it a valuable intermediate in drug development.

The chemical structure of Diosmetin 3’,5-Diacetate features a flavone backbone with acetyl groups attached to the 3’ and 5’ hydroxyl positions. This modification not only improves the compound's pharmacokinetic profile but also influences its interaction with biological targets. The flavonoid core is known for its antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively documented in various preclinical and clinical studies. The acetylated form of Diosmetin retains these properties while offering additional benefits such as increased bioavailability and prolonged half-life.

In recent years, Diosmetin 3’,5-Diacetate has been the subject of numerous research studies aimed at elucidating its mechanisms of action and exploring new therapeutic applications. One of the most promising areas of research is its potential role in neuroprotection. Studies have shown that Diosmetin 3’,5-Diacetate can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress and neuroinflammation. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative damage and inflammation play significant roles in disease progression.

Another area of interest is the anti-cancer properties of Diosmetin 3’,5-Diacetate. Research indicates that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and death. Additionally, it has been shown to inhibit the growth of cancer cells by suppressing angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. These findings suggest that Diosmetin 3’,5-Diacetate could be a valuable component in combination therapies for cancer treatment.

The anti-inflammatory effects of Diosmetin 3’,5-Diacetate have also been extensively studied. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Studies have demonstrated that Diosmetin 3’,5-Diacetate can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. Furthermore, it has been shown to modulate immune cell function, thereby reducing inflammatory responses without causing significant side effects.

Recent advancements in drug delivery systems have further enhanced the potential applications of Diosmetin 3’,5-Diacetate. Nanotechnology-based delivery systems have been developed to improve the bioavailability and targeted delivery of this compound. For instance, liposomes and polymeric nanoparticles have been used to encapsulate Diosmetin 3’,5-Diacetate, allowing for controlled release and sustained action at target sites. These innovations are particularly promising for treating chronic conditions where long-term administration is required.

The pharmacokinetic profile of Diosmetin 3’,5-Diacetate has also been a focus of research efforts. Studies have shown that this compound exhibits good oral bioavailability and can be efficiently absorbed into the bloodstream. Metabolism studies have identified key enzymatic pathways involved in the degradation of Diosmetin 3’,5-Diacetate, providing insights into potential drug-drug interactions and dosing strategies. These findings are crucial for optimizing therapeutic regimens and ensuring safety in clinical applications.

In conclusion, Diosmetin 3’,5-Diacetate (CAS No. 1798006-01-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural modifications enhance its pharmacological properties, making it a valuable candidate for treating various diseases including neurodegenerative disorders, cancer, and chronic inflammatory conditions. Recent research findings highlight its mechanisms of action and explore novel drug delivery systems to improve its therapeutic efficacy. As further studies continue to uncover its benefits, Diosmetin 3’,5-Diacetate is poised to play a crucial role in future medical treatments.